molecular formula C9H14N2 B8703305 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazole

5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazole

Cat. No.: B8703305
M. Wt: 150.22 g/mol
InChI Key: WLTJEAUPWVPLPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazole is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N2

Molecular Weight

150.22 g/mol

IUPAC Name

5,5-dimethyl-1,4,6,7-tetrahydroindazole

InChI

InChI=1S/C9H14N2/c1-9(2)4-3-8-7(5-9)6-10-11-8/h6H,3-5H2,1-2H3,(H,10,11)

InChI Key

WLTJEAUPWVPLPA-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC2=C(C1)C=NN2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 100 ml round-bottomed flask, 2-[1-hydroxy-meth-(Z)-ylidene]-4,4-dimethyl-cyclohexanone (1.30 g, 8.43 mmol) was dissolved in methanol (8.5 ml). Hydrazine (0.27 ml, 8.43 mmol) was added very slowly which resulted in an exothermic reaction. The reaction mixture was stirred at room temperature for 50 min then concentrated. The residue was triturated with petroleum ether to afford 1.05 g (83%) of 5,5-dimethyl-4,5,6,7-tetrahydro-1H-indazole as a light brown solid. 1H NMR (CDCl3, 300 MHz): δ (ppm) 7.28 (s, 1H), 2.67 (t, J=6.6 Hz, 2H), 2.32 (s, 2H), 1.60 (t, J=6.6 Hz, 2H), 0.99 (s, 6H).
Quantity
1.3 g
Type
reactant
Reaction Step One
Quantity
8.5 mL
Type
solvent
Reaction Step One
Quantity
0.27 mL
Type
reactant
Reaction Step Two

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